Cas no 131947-31-4 (2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo1,2-apyridine)

• Product Name: 2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo1,2-apyridine
• CAS No: 131947-31-4
• MF: C₂₀H₁₅BrN₂S
• MW: 395.315502405167
• CID: 5990925
• PubChem ID: 4247418
• Update Time: 2025-06-08

2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo1,2-apyridine
• 2-(4-bromophenyl)-3-(p-tolylthio)imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 2-(4-bromophenyl)-3-[(4-methylphenyl)thio]-
• ChemDiv1_005160
• F0732-0006
• SR-01000444845
• HMS601K12
• 2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo[1,2-a]pyridine
• UPCMLD0ENAT5260407:001
• 2-(4-bromophenyl)-3-[(4-methylphenyl)sulfanyl]imidazo[1,2-a]pyridine
• 131947-31-4
• SR-01000444845-1
• Z56813423
• AKOS001020651

• Inchi： 1S/C20H15BrN2S/c1-14-5-11-17(12-6-14)24-20-19(15-7-9-16(21)10-8-15)22-18-4-2-3-13-23(18)20/h2-13H,1H3
• InChI Key： LOUOUBCZAOCYPJ-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=C(Br)C=C3)=C(SC3=CC=C(C)C=C3)N1C=CC=C2

Computed Properties

• Exact Mass: 394.01393g/mol
• Monoisotopic Mass: 394.01393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 42.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 145-146 °C
• pka: 4.61±0.50(Predicted)

Additional information on 2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo1,2-apyridine

Comprehensive Overview of 2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo[1,2-a]pyridine (CAS No. 131947-31-4)

2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo[1,2-a]pyridine (CAS No. 131947-31-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of a bromophenyl and a methylphenylsulfanyl moiety enhances its potential for further functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in compounds like CAS No. 131947-31-4 for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The bromine substituent offers a reactive site for cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. This versatility aligns with the growing trend of fragment-based drug design and click chemistry, which are hot topics in medicinal chemistry.

The compound's structural features also make it a candidate for optoelectronic materials. With the rise of organic light-emitting diodes (OLEDs) and photovoltaic devices, scientists are exploring imidazo[1,2-a]pyridine derivatives for their electron-transporting properties. The 4-bromophenyl group, in particular, can be modified to tune the compound's luminescence or conductivity, addressing the need for sustainable energy solutions—a pressing concern in today's world.

From a synthetic perspective, 2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo[1,2-a]pyridine is often synthesized via cyclization reactions involving 2-aminopyridine and appropriate electrophiles. Recent advancements in green chemistry have prompted researchers to develop eco-friendly protocols for such transformations, minimizing hazardous byproducts. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 131947-31-4 typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are critical for applications in drug development. The compound's stability under various conditions is another area of interest, as it impacts storage and handling protocols—a common query among laboratory professionals.

In summary, 2-(4-bromophenyl)-3-(4-methylphenyl)sulfanylimidazo[1,2-a]pyridine (CAS No. 131947-31-4) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and synthetic chemistry. Its relevance to contemporary research themes, such as drug discovery, sustainable synthesis, and optoelectronics, underscores its importance in scientific innovation. As interest in heterocyclic compounds continues to grow, this compound will likely remain a focal point for future studies.